Cas no 69582-95-2 (2-methyl-4-Pyridineacetic acid methyl ester)

• Product Name: 2-methyl-4-Pyridineacetic acid methyl ester
• CAS No: 69582-95-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1015915
• PubChem ID: 12481736
• Update Time: 2025-04-20

2-methyl-4-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Pyridineacetic acid methyl ester
• (2-METHYL-PYRIDIN-4-YL)-ACETIC ACID METHYL ESTER
• methyl 2-(2-methylpyridin-4-yl)acetate
• Methyl 2-methyl-4-pyridylacetate
• CMIQBOGUZCQITE-UHFFFAOYSA-N
• 4-Pyridineacetic acid, 2-methyl-, methyl ester
• 69582-95-2
• FT-0712222
• D87645
• (2-METHylpyridin-4-yl)acetic acid METHYL ESTER
• DTXSID90499888
• methyl 2-methylpyridin-4-ylacetate
• SCHEMBL2022675
• Methyl (2-methylpyridin-4-yl)acetate
• DA-03496

• Inchi： 1S/C9H11NO2/c1-7-5-8(3-4-10-7)6-9(11)12-2/h3-5H,6H2,1-2H3
• InChI Key： CMIQBOGUZCQITE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 138-139 ºC (21 Torr)
• Flash Point: 100.9±23.2 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),